4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime

• CAS RN: 7675-05-0
• Molecular Formula: C7H7NOS2
• Molecular Weight: 185.3 g/mol
• IUPAC Name: N-(5,6-dihydrothieno[2,3-b]thiopyran-4-ylidene)hydroxylamine
• InChI: InChI=1S/C7H7NOS2/c9-8-6-2-4-11-7-5(6)1-3-10-7/h1,3,9H,2,4H2
• InChI Key: NKJXCTRJXFVIAX-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C1=NO)C=CS2

Description

4H-Thieno[2,3-b]thiopyran-4-one, 5,6-dihydro-, oxime is a useful research compound. Its molecular formula is C7H7NOS2 and its molecular weight is 185.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5,6-dihydrothieno[2,3-b]thiopyran-4-one (5.0 g, 29.4 mmol) in ethanol (98 ml) was added a solution of hydroxylamine hydrochloride (4.9 g, 70.6 mmol) in 2:1 water-ethanol (27 ml). Sodium acetate.3H2O (9.6 g, 70.6 mmol) in 2:1 water-ethanol (27 ml) was added and the solution was heated at reflux for 2 hours. The reaction mixture was concentrated to dryness, water was added and the solid product (5.3 g, 98%) was collected and dried. An analytical sample was prepared by recrystallization from acetonitrile; m.p. 123°-124° C.